molecular formula C15H18Br4O2 B587455 2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate CAS No. 183658-27-7

2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate

Cat. No. B587455
CAS RN: 183658-27-7
M. Wt: 549.923
InChI Key: HVDXCGSGEQKWGB-UHFFFAOYSA-N
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Description

2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate is a brominated flame retardant that functions by creating a protective layer on material surfaces, decreasing the combustion rate . It forms a char layer that hinders flame propagation and minimizes heat release, thereby reducing fire intensity .


Molecular Structure Analysis

The molecular formula of 2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate is C15H18Br4O2 . The IUPAC name is 2-ethylhexyl 2,3,4,5-tetrabromobenzoate . The InChI code and InChIKey are also provided .


Chemical Reactions Analysis

In all the experiments, TBB was consistently metabolized to 2,3,4,5-tetrabromobenzoic acid (TBBA) via cleavage of the 2-ethylhexyl chain without requiring any added cofactors . TBBA was also formed in purified porcine carboxylesterase but at a much faster rate .


Physical And Chemical Properties Analysis

The molecular weight of 2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate is 549.9 g/mol . The XLogP3-AA value is 7.7 , indicating its lipophilicity. It has no hydrogen bond donor count .

Safety And Hazards

2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate is a highly flammable liquid and vapour . It may be fatal if swallowed and enters airways . It causes skin irritation and may cause drowsiness or dizziness . It is suspected of damaging the unborn child .

Future Directions

The novel brominated flame retardants (NBFRs), bis (2-ethylhexyl)-2,3,4,5-tetrabromophthalate (TBPH) and 2-ethylhexyl-2,3,4,5 tetrabromobenzoate (TBB) are components of the flame retardant mixture Firemaster 550 and both TBPH and TBB have recently been listed as high production volume chemicals by the US EPA . Therefore, these compounds warrant further study in various fields, including their presence in food .

properties

IUPAC Name

2-ethylhexyl 2,3,4,5-tetrabromobenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18Br4O2/c1-3-5-6-9(4-2)8-21-15(20)10-7-11(16)13(18)14(19)12(10)17/h7,9H,3-6,8H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVDXCGSGEQKWGB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(CC)COC(=O)C1=CC(=C(C(=C1Br)Br)Br)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18Br4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID9052686
Record name 2-Ethylhexyl 2,3,4,5-tetrabromobenzoate
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

549.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid
Record name Benzoic acid, 2,3,4,5-tetrabromo-, 2-ethylhexyl ester
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Product Name

2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate

CAS RN

183658-27-7
Record name 2-Ethylhexyl 2,3,4,5-tetrabromobenzoate
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Record name 2-Ethylhexyltetrabromobenzoate
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Record name Benzoic acid, 2,3,4,5-tetrabromo-, 2-ethylhexyl ester
Source EPA Chemicals under the TSCA
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Record name 2-Ethylhexyl 2,3,4,5-tetrabromobenzoate
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Benzoic acid, 2,3,4,5-tetrabromo-, 2-ethylhexyl ester
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